2-methyl-N-[1-phenyl-2-(1H-pyrazol-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: 2-methyl-N-(1-phenyl-2-pyrazol-1-ylethyl)imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C20H19N5O/c1-15-12-24-13-17(8-9-19(24)22-15)20(26)23-18(14-25-11-5-10-21-25)16-6-3-2-4-7-16/h2-13,18H,14H2,1H3,(H,23,26)
• InChI Key: RBDFVXUFNKDDKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(C=CC2=N1)C(=O)NC(CN3C=CC=N3)C4=CC=CC=C4
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

2-methyl-N-[1-phenyl-2-(1H-pyrazol-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C20H19N5O and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.15896025 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Chemistry and Methodologies

One-pot synthesis techniques have been developed for constructing imidazo[1,5-a]pyridines, allowing the introduction of various substituents, which could potentially include the complex structure of 2-methyl-N-[1-phenyl-2-(1H-pyrazol-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide. These methodologies enable efficient and versatile routes for synthesizing imidazo[1,2-a]pyridine derivatives, which are valuable scaffolds in medicinal chemistry (Crawforth & Paoletti, 2009).

Biological Activities and Therapeutic Potentials

Imidazo[1,2-a]pyridine derivatives have been extensively studied for their antimycobacterial activities. Novel imidazo[1,2-a]pyridine-3-carboxamides, structurally related to the compound , have demonstrated considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. These findings highlight the therapeutic potential of such compounds in treating tuberculosis, a significant global health challenge (Lv et al., 2017).

Anticancer and Anti-Inflammatory Applications

Research into pyrazolopyrimidines and related structures has uncovered their potential as anticancer and anti-5-lipoxygenase agents. The structural similarities between these compounds and this compound suggest possible applications in developing novel anticancer therapies (Rahmouni et al., 2016).

Antiviral Activities

Imidazo[1,2-a]pyridine analogs have been investigated for their antiviral properties, particularly against human rhinovirus. The structural features and synthetic strategies employed in these studies provide a foundation for exploring the antiviral potential of this compound, which could lead to new treatments for viral infections (Hamdouchi et al., 1999).